Cas no 2580202-32-8 (2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid)

• Product Name: 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid
• CAS No: 2580202-32-8
• MF: C₁₅H₁₂N₄O₄S
• MW: 344.345181465149
• CID: 6030220
• PubChem ID: 165891035
• Update Time: 2025-06-14

2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-{[(benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid
• EN300-27729106
• 2580202-32-8
• 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid

• Inchi： 1S/C15H12N4O4S/c16-6-11-7-17-14(24-9-12(20)21)18-13(11)19-15(22)23-8-10-4-2-1-3-5-10/h1-5,7H,8-9H2,(H,20,21)(H,17,18,19,22)
• InChI Key： XTSGEMOUMUAVFY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=C(C#N)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.05792605g/mol
• Monoisotopic Mass: 344.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 151Ų

Additional information on 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid

Comprehensive Overview of 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid (CAS No. 2580202-32-8)

2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid (CAS No. 2580202-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzyloxycarbonyl (Cbz) protecting group, a cyanopyrimidine core, and a sulfanylacetic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in drug discovery and development.

The compound's CAS No. 2580202-32-8 is often searched by researchers seeking high-purity intermediates for peptide synthesis or enzyme inhibition studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such building blocks. For instance, the cyanopyrimidine scaffold is frequently explored in kinase inhibitor design, a hot topic in oncology research. The sulfanylacetic acid component also offers potential for disulfide bond formation, a critical feature in protein engineering and antibody-drug conjugates (ADCs).

From a synthetic perspective, 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid exemplifies modern green chemistry principles. Researchers are increasingly optimizing its preparation to minimize hazardous byproducts, aligning with the growing demand for sustainable pharmaceutical manufacturing. Its Cbz-protected amino group provides orthogonal protection strategies, a frequently discussed topic in organic chemistry forums and patent literature.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are common search terms among quality control specialists. The 5-cyanopyrimidine moiety's UV absorption properties make it particularly suitable for chromatographic detection, addressing another frequent user query about analytical method development for heterocyclic compounds.

In the context of personalized medicine, derivatives of this compound may play a role in developing targeted therapies. The scientific community's interest in small molecule modulators of protein-protein interactions has led to renewed scrutiny of such multifunctional intermediates. Patent databases reveal growing intellectual property activity around similar structures, particularly for applications in immunotherapy and metabolic disorder treatments.

Storage and handling of CAS No. 2580202-32-8 require standard laboratory precautions for air-sensitive compounds, a practical concern often raised in chemical procurement discussions. The compound's stability under various conditions is another frequent subject of technical inquiries, especially among process chemists scaling up production.

From a commercial perspective, the global market for pharmaceutical intermediates like this compound continues to expand, driven by biotech innovation and drug repurposing initiatives. Suppliers frequently field questions about batch-to-batch consistency and regulatory compliance documentation, reflecting the compound's importance in GMP manufacturing environments.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies have further increased the relevance of such heterocyclic building blocks. The compound's potential to serve as a linker in bifunctional molecules makes it particularly interesting for these cutting-edge therapeutic approaches.

In summary, 2-[(4-{[(Benzyloxy)carbonyl]amino}-5-cyanopyrimidin-2-yl)sulfanyl]acetic acid represents a versatile tool for medicinal chemists. Its unique combination of protective groups and reactive sites addresses multiple current research needs, from peptide synthesis to fragment-based drug discovery. As the pharmaceutical industry continues to evolve toward more sophisticated molecular designs, compounds like this will remain essential for advancing therapeutic innovation.